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Compound of Interest

Compound Name: BMS-193885

Cat. No.: B1667178 Get Quote

For researchers and professionals in the field of drug development, the safe handling and

disposal of chemical compounds are paramount. This guide provides detailed, step-by-step

procedures for the proper disposal of BMS-193885, a potent and selective neuropeptide Y1

(NPY Y1) receptor antagonist. Due to the absence of a specific Safety Data Sheet (SDS) for

BMS-193885, this protocol is based on the chemical's structural components, which include

pyridine and piperidine moieties, and general best practices for laboratory chemical waste

management. All waste containing BMS-193885 should be treated as hazardous chemical

waste.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure and ensure personal safety.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Item Specification Purpose

Gloves
Chemical-resistant (e.g., nitrile

rubber)

To prevent skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or aerosols.

Lab Coat Standard laboratory coat
To protect clothing and skin

from contamination.

Respiratory Protection
Use in a well-ventilated area or

fume hood

To avoid inhalation of dust or

vapors.

Step-by-Step Disposal Protocol
The proper disposal of BMS-193885 waste must comply with all local, state, and federal

regulations.

Waste Identification and Segregation:

All materials contaminated with BMS-193885, including unused compound, solutions,

contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be

classified as hazardous waste.

Do not mix BMS-193885 waste with other incompatible waste streams. It should be kept

separate from strong oxidizing agents and acids.[1]

Waste Collection and Containerization:

Solid Waste: Collect solid waste, such as contaminated gloves and paper towels, in a

designated, sealable, and chemically resistant plastic bag or drum.[2]

Liquid Waste: Collect liquid waste, including solutions containing BMS-193885, in a

dedicated, leak-proof, and clearly labeled hazardous waste container.

Sharps Waste: Dispose of contaminated sharps, such as needles and Pasteur pipettes, in

a puncture-resistant sharps container labeled as hazardous waste.[2]
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Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "BMS-193885".

The label should also indicate the associated hazards (e.g., Toxic, Irritant).

Storage:

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area.

Ensure containers are tightly sealed to prevent leaks or spills.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Provide them with a complete inventory of the waste.

Spill Response Procedure
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Evacuate and Ventilate: Alert personnel in the immediate vicinity and ensure the area is well-

ventilated. For large spills, evacuate the area and contact your institution's EHS department

immediately.[1]

Containment: For small spills, use an inert, non-combustible absorbent material such as

vermiculite or sand to contain the spill.[1]

Collection: Carefully scoop the absorbent material into a labeled hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or acetone),

followed by soap and water. Collect all cleaning materials as hazardous waste.
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Experimental Protocol: In Vitro cAMP Functional
Assay
This protocol outlines a method to determine the antagonist activity of BMS-193885 at the

human NPY Y1 receptor.

Objective: To measure the ability of BMS-193885 to reverse the NPY-induced inhibition of

forskolin-stimulated cAMP production in cells expressing the human Y1 receptor.

Materials:

CHO (Chinese Hamster Ovary) cells stably expressing the human NPY Y1 receptor

Neuropeptide Y (NPY)

BMS-193885

Forskolin

cAMP assay kit

Cell culture medium and reagents

Procedure:

Culture the CHO-hY1 cells to an appropriate density in multi-well plates.

Pre-treat the cells with varying concentrations of BMS-193885 for 30 minutes.

Stimulate the cells with a fixed concentration of NPY in the presence of forskolin for a

specified incubation period.

Lyse the cells and measure the intracellular cAMP levels using a competitive binding assay

or other suitable cAMP detection method.

Data from this assay can be used to determine the apparent Kb value of BMS-193885,

which quantifies its antagonist potency.[3]
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Signaling Pathway of NPY Y1 Receptor Antagonism
BMS-193885 acts as a competitive antagonist at the NPY Y1 receptor, which is a G-protein

coupled receptor (GPCR). The binding of NPY to the Y1 receptor typically inhibits adenylyl

cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[4] By blocking NPY

from binding, BMS-193885 prevents this downstream signaling cascade.
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Caption: NPY Y1 receptor signaling and the antagonistic action of BMS-193885.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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